Cas no 264273-07-6 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 264273-07-6
• MF: C₂₄H₁₉NO₄
• MW: 385.411966562271
• MDL: MFCD02682412
• CID: 1430593
• PubChem ID: 4712561
• Update Time: 2025-06-09

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-, 1-(9H-fluoren-9-ylmethyl)ester
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid
• AMY4546
• 1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3-dihydroindole-2-carboxylic Acid
• DTXSID20405730
• 1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}-2,3-DIHYDRO-1H-INDOLE-2-CARBOXYLIC ACID
• EN300-814201
• Fmoc-DL-Idc-OH
• 264273-07-6
• FWYAYXBFHLDIRA-UHFFFAOYSA-N
• J-012830
• 1-(((9H-Fluoren-9-yl)methoxy)carbonyl)indoline-2-carboxylic acid
• 198560-38-2
• 1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2,3-DIHYDROINDOLE-2-CARBOXYLIC ACID
• SCHEMBL6369767
• AKOS016009918
• Fmoc-IDC-OH

• MDL： MFCD02682412
• Inchi： 1S/C24H19NO4/c26-23(27)22-13-15-7-1-6-12-21(15)25(22)24(28)29-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h1-12,20,22H,13-14H2,(H,26,27)
• InChI Key： FWYAYXBFHLDIRA-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2CC1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 384.12364
• Monoisotopic Mass: 385.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid

Comprehensive Overview of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 264273-07-6)

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 264273-07-6) is a specialized Fmoc-protected indole derivative widely utilized in peptide synthesis, medicinal chemistry, and drug discovery. This compound features a unique 2,3-dihydro-1H-indole scaffold, which is increasingly recognized for its role in modulating biological activity and enhancing molecular stability. Researchers and pharmaceutical developers are actively exploring its applications in targeted therapeutics and bioconjugation, aligning with the growing demand for precision medicine and next-generation APIs.

The Fmoc group (9-fluorenylmethoxycarbonyl) in this compound serves as a critical protecting group for amines during solid-phase peptide synthesis (SPPS). This attribute makes CAS 264273-07-6 particularly valuable for constructing peptide-based drugs, a field experiencing exponential growth due to advancements in oncological treatments and neurodegenerative disease research. Recent studies highlight its compatibility with automated synthesizers, addressing the industry's shift toward high-throughput screening and AI-driven molecular design.

From a structural perspective, the 2-carboxylic acid moiety enables versatile chemical modifications, facilitating the development of prodrugs and biodegradable polymers. This adaptability resonates with current trends in sustainable chemistry and green synthesis, topics frequently searched in academic and industrial forums. Additionally, the compound's indole core shares structural homology with tryptophan metabolites, sparking interest in its potential for metabolic pathway engineering and enzyme inhibition studies.

Analytical data for 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid (CAS 264273-07-6) typically includes HPLC purity >95%, NMR confirmation, and mass spectrometry validation, meeting stringent requirements for GMP-compliant production. These specifications cater to the pharmaceutical sector's emphasis on quality-by-design (QbD) principles, a recurring theme in regulatory discussions and FDA submissions.

Emerging applications of this compound intersect with CRISPR-based therapeutics and mRNA vaccine adjuvants, areas dominating recent scientific literature. Its role in ligand-receptor binding assays further positions it as a candidate for virtual screening libraries, a technique gaining traction in computational drug discovery. These connections enhance its relevance in bioinformatics and structure-activity relationship (SAR) modeling, addressing common queries about AI-augmented R&D.

Storage recommendations for CAS 264273-07-6 emphasize anhydrous conditions at -20°C to preserve its hydrolytic stability, a practical consideration frequently overlooked in laboratory protocols. This detail is particularly pertinent given the rising focus on reproducibility in life sciences, a hot topic in peer-reviewed journals and research integrity debates.

In summary, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid represents a multifaceted tool for modern biochemical research. Its synergy with cutting-edge technologies like machine learning in chemistry and lab automation ensures its continued prominence in both academic and industrial settings, answering the demand for specialty chemicals that bridge traditional synthesis with innovative therapeutic platforms.